4-[(2,2-dimethylpropanoyl)amino]-N-(2-ethoxyphenyl)benzamide

• IUPAC Name: 4-(2,2-dimethylpropanoylamino)-N-(2-ethoxyphenyl)benzamide
• InChI: InChI=1S/C20H24N2O3/c1-5-25-17-9-7-6-8-16(17)22-18(23)14-10-12-15(13-11-14)21-19(24)20(2,3)4/h6-13H,5H2,1-4H3,(H,21,24)(H,22,23)
• InChI Key: LWQSZXXMIUREJB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)NC(=O)C(C)(C)C
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

4-[(2,2-dimethylpropanoyl)amino]-N-(2-ethoxyphenyl)benzamide is a synthetic organic compound known for its unique chemical structure and potential applications in various fields. This compound is characterized by the presence of a benzamide core, substituted with a 2-ethoxyphenyl group and a 2,2-dimethylpropanoyl amide group. Its distinct structure makes it a subject of interest in scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(2,2-dimethylpropanoyl)amino]-N-(2-ethoxyphenyl)benzamide typically involves the following steps:

Formation of the Benzamide Core: The initial step involves the preparation of the benzamide core by reacting 4-aminobenzamide with 2-ethoxybenzoyl chloride in the presence of a base such as triethylamine.

Introduction of the 2,2-Dimethylpropanoyl Group: The next step involves the acylation of the benzamide core with 2,2-dimethylpropanoyl chloride in the presence of a suitable catalyst like pyridine.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of automated systems and advanced purification techniques such as recrystallization and chromatography is common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

4-[(2,2-dimethylpropanoyl)amino]-N-(2-ethoxyphenyl)benzamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur at the benzamide core or the ethoxyphenyl group, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like sodium methoxide or sodium ethoxide in polar solvents.

Major Products Formed

Oxidation: Carboxylic acids, ketones.

Reduction: Amines, alcohols.

Substitution: Substituted benzamides and phenyl derivatives.

Scientific Research Applications

4-[(2,2-dimethylpropanoyl)amino]-N-(2-ethoxyphenyl)benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[(2,2-dimethylpropanoyl)amino]-N-(2-ethoxyphenyl)benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-[(2,2-dimethylpropanoyl)amino]-N,N-dimethylbenzamide
• 4-[(2,2-dimethylpropanoyl)amino]-N-(2-methoxyethyl)benzamide

Uniqueness

4-[(2,2-dimethylpropanoyl)amino]-N-(2-ethoxyphenyl)benzamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it a valuable compound for various research and industrial applications.